![molecular formula C17H17N3O2 B6136088 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine](/img/structure/B6136088.png)
4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the oxadiazole family, which has been shown to have a variety of interesting properties. In
Mechanism of Action
The mechanism of action of 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood. However, studies have shown that this compound has the ability to bind to specific receptors in the body, which may be responsible for its effects.
Biochemical and Physiological Effects:
Studies have shown that 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine has a variety of biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory properties, which could make it useful for the treatment of inflammatory diseases. Additionally, this compound has been shown to have antioxidant properties, which could make it useful for the treatment of diseases that are caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has been shown to have interesting properties that could make it useful for a variety of different applications. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.
Future Directions
There are many future directions for research on 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine. One area of research that could be explored is the development of new drugs based on this compound. Additionally, this compound could be studied further to better understand its mechanism of action and its potential applications in the field of materials science. Finally, this compound could be studied further to better understand its potential applications in the treatment of specific diseases.
Synthesis Methods
The synthesis of 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine involves a multi-step process. The first step is the preparation of the starting materials, which include 3,4-dimethylphenol, ethyl bromide, and pyridine-2-carboxylic acid. These materials are then reacted together in the presence of a catalyst to form the intermediate product, 5-(3,4-dimethylphenoxy)pent-1-ene-1,2,4-oxadiazole. This intermediate is then reacted with pyridine in the presence of a base to form the final product, 4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine.
Scientific Research Applications
4-{5-[1-(3,4-dimethylphenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine has been studied for its potential applications in scientific research. One area of research where this compound has shown promise is in the field of medicinal chemistry. Studies have shown that this compound has potential as a lead compound for the development of new drugs that target specific diseases. Additionally, this compound has been studied for its potential applications in the field of materials science. It has been shown to have interesting properties that could make it useful for the development of new materials with unique properties.
properties
IUPAC Name |
5-[1-(3,4-dimethylphenoxy)ethyl]-3-pyridin-4-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2/c1-11-4-5-15(10-12(11)2)21-13(3)17-19-16(20-22-17)14-6-8-18-9-7-14/h4-10,13H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTERTIQWWDNHQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(C)C2=NC(=NO2)C3=CC=NC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[1-(3,4-Dimethylphenoxy)ethyl]-3-pyridin-4-yl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.